1-Boc-4-(2-Methoxyethylamino)piperidine

Specification

• CAS No.: 710972-40-0
• Molecular Formula: C13H26N2O3
• Molecular Weight: 258.36 g/mol
• IUPAC Name: tert-butyl 4-(2-methoxyethylamino)piperidine-1-carboxylate
• Standard InChI: InChI=1S/C13H26N2O3/c1-13(2,3)18-12(16)15-8-5-11(6-9-15)14-7-10-17-4/h11,14H,5-10H2,1-4H3
• Standard InChI Key: JDQHOQBFYIPISR-UHFFFAOYSA-N
• SMILES: CC(C)(C)OC(=O)N1CCC(CC1)NCCOC
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)NCCOC

Introduction

1-Boc-4-(2-Methoxyethylamino)piperidine is a chemical compound that belongs to the piperidine class, a group of heterocyclic amines. The compound is characterized by the presence of a tert-butyl carbamate (Boc) protecting group and a 2-methoxyethylamino side chain attached to the piperidine ring. This compound is typically used as an intermediate in organic synthesis, particularly in the development of pharmaceuticals and other bioactive molecules.

Synthesis and Applications

The synthesis of 1-Boc-4-(2-Methoxyethylamino)piperidine typically involves the reaction of a piperidine derivative with a methoxyethylamine in the presence of a coupling agent, followed by protection with a Boc group. This compound can serve as a versatile intermediate for the synthesis of various bioactive molecules, including pharmaceuticals and drug candidates.

Availability and Supply

1-Boc-4-(2-Methoxyethylamino)piperidine is available from several chemical suppliers, with varying quantities and purity levels. For instance, it can be purchased in quantities ranging from 100 mg to 1 g, with a lead time of about 20 days. The supply ability is reported to be up to 1000 grams per day.